Cas no 18231-63-5 (2-Butene-1,4-diamine, 2-methyl-)

• Product Name: 2-Butene-1,4-diamine, 2-methyl-
• CAS No: 18231-63-5
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• CID: 1374591
• PubChem ID: 74038637
• Update Time: 2025-04-20

2-Butene-1,4-diamine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diamine, 2-methyl-
• UNII-2Q6ATH361S
• 2Q6ATH361S
• Q27255471
• 18231-63-5
• 2-Methyl-2-butene-1,4-diamine

• Inchi： 1S/C5H12N2/c1-5(4-7)2-3-6/h2H,3-4,6-7H2,1H3
• InChI Key： NCSCVJAOUKFHFM-UHFFFAOYSA-N
• SMILES： NCC(C)=CCN

Computed Properties

• Exact Mass: 100.1
• Monoisotopic Mass: 100.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 52A^2
• XLogP3: -0.7